Cas no 1213676-90-4 ((2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL)

(2S)-2-Amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol is a chiral amino alcohol derivative featuring a bromo-fluorophenyl substituent, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. The stereospecific (S)-configuration at the α-carbon enhances its utility in asymmetric synthesis, particularly for constructing biologically active compounds. The presence of both bromo and fluoro groups offers distinct reactivity for further functionalization, enabling selective cross-coupling or nucleophilic substitution reactions. This compound’s rigid aromatic backbone and polar hydroxyl group contribute to its potential as a building block for drug candidates, especially in targeting CNS disorders or enzyme inhibition. High purity and well-defined stereochemistry ensure reproducibility in research applications.

(2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL structure

1213676-90-4 structure

Product Name:(2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL

CAS No:1213676-90-4

MF:C₈H₉BrFNO

MW:234.07

MDL:MFCD09253921

CID:5237781

Update Time:2025-06-29

(2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

- (2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL
- Benzeneethanol, β-amino-3-bromo-4-fluoro-, (βS)-
- MDL： MFCD09253921
- Inchi： 1S/C8H9BrFNO/c9-6-3-5(8(11)4-12)1-2-7(6)10/h1-3,8,12H,4,11H2/t8-/m1/s1
- InChI Key： ZPXDVXWASIRRFV-MRVPVSSYSA-N
- SMILES： C(O)[C@@H](N)C1=CC=C(F)C(Br)=C1

(2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-301902-1.0g	(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	1213676-90-4	1.0g	$1249.0	2023-02-26
Enamine	EN300-301902-2.5g	(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	1213676-90-4	2.5g	$2587.0	2023-09-06
Enamine	EN300-301902-5.0g	(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	1213676-90-4	5.0g	$3278.0	2023-02-26
Enamine	EN300-301902-10.0g	(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	1213676-90-4	10.0g	$4122.0	2023-02-26
Enamine	EN300-301902-1g	(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	1213676-90-4	1g	$1249.0	2023-09-06
Enamine	EN300-301902-5g	(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	1213676-90-4	5g	$3278.0	2023-09-06
Enamine	EN300-301902-10g	(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol	1213676-90-4	10g	$4122.0	2023-09-06

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-2-AMINO-2-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-OL

(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol (CAS No. 1213676-90-4): A Comprehensive Overview

(2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol, also known by its CAS registry number 1213676-90-4, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry, with the (S)-configuration at the chiral center, and its substituted phenyl group, which introduces both bromine and fluorine atoms into the molecule. These features contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of (2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol consists of a central carbon atom bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring. The phenyl ring is further substituted with bromine at the 3-position and fluorine at the 4-position, which introduces electronic and steric effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of these halogens also enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1-ol. Researchers have employed various strategies, including enantioselective synthesis and asymmetric catalysis, to achieve high enantiomeric excess (ee) in the preparation of this compound. These methods not only ensure the correct stereochemistry but also minimize environmental impact by reducing waste and improving atom economy. The development of scalable synthetic routes has further facilitated its production for preclinical studies.

In terms of pharmacological activity, (2S)-2-amino-2-(3-bromo-4-fluorophenyl)ethan-1